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Cat. No.: B024193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carebastine, the active metabolite of ebastine, is a potent and selective second-generation

histamine H1 receptor antagonist.[1][2][3] It exhibits high affinity for the H1 receptor, making it a

key compound of interest in the development of treatments for allergic conditions.[4] This

document provides a detailed protocol for a competitive radioligand binding assay to determine

the binding affinity of Carebastine for the histamine H1 receptor. This assay is a fundamental

tool for characterizing the pharmacological profile of Carebastine and similar compounds.

The principle of this assay is based on the competition between a radiolabeled ligand (e.g.,

[³H]mepyramine) and an unlabeled test compound (Carebastine) for binding to the histamine

H1 receptor. By measuring the displacement of the radioligand by increasing concentrations of

the test compound, the inhibitory constant (Ki) can be determined, providing a quantitative

measure of the compound's binding affinity.

Data Presentation
The binding affinity of Carebastine for the histamine H1 receptor is summarized in the table

below. This data is crucial for comparing its potency with other antihistamines.
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Compound Receptor Radioligand Kᵢ (nM) Source

Carebastine Histamine H1 [³H]mepyramine 75.86
Cayman

Chemical[1]

Carebastine Histamine H1 Not Specified 27 ± 4 Benchchem[4]

Kᵢ (Inhibitory Constant): A measure of the binding affinity of a ligand to a receptor. A lower Kᵢ

value indicates a higher binding affinity.

Experimental Protocol: Histamine H1 Receptor
Binding Assay
This protocol outlines the steps for performing a competitive radioligand binding assay to

determine the binding affinity of Carebastine for the histamine H1 receptor.

Materials and Reagents
Membrane Preparation: Membranes from cells stably expressing the human histamine H1

receptor (e.g., from HEK293 or CHO cells).

Radioligand: [³H]mepyramine (a commonly used radioligand for H1 receptor binding assays).

[5]

Test Compound: Carebastine.

Assay Buffer: 50 mM Tris-HCl, pH 7.4.

Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

Non-specific Binding Control: A high concentration of a known H1 receptor antagonist (e.g.,

10 µM Mianserin).[6]

Scintillation Cocktail.

Glass Fiber Filters (e.g., Whatman GF/B), pre-soaked in 0.3% polyethylenimine.[5]

Multi-well plates (96-well format recommended).
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Filtration apparatus (cell harvester).

Scintillation counter.

Protein Assay Kit (e.g., BCA protein assay kit).[5]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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